4-(Dichloromethoxy)benzoyl chloride

• IUPAC Name: 4-(dichloromethoxy)benzoyl chloride
• InChI: InChI=1S/C8H5Cl3O2/c9-7(12)5-1-3-6(4-2-5)13-8(10)11/h1-4,8H
• InChI Key: GBQQVASSVRBTBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)Cl)OC(Cl)Cl
• Molecular Formula: C8H5Cl3O2
• Molecular Weight: 239.5 g/mol

Description

4-(Dichloromethoxy)benzoyl chloride (DCMBC) is a compound belonging to the family of chlorinated benzoic acid derivatives. It is a white crystalline solid, with a melting point of 81°C and a boiling point of 205°C. DCMBC has a wide range of applications in organic synthesis and is often used as an intermediate for the production of various organic compounds. It is also used in the synthesis of various pharmaceuticals, agrochemicals, and dyes.

Mechanism of Action

4-(Dichloromethoxy)benzoyl chloride is an electrophilic reagent, meaning it has an affinity for electrons. It reacts with nucleophiles, such as amines and alcohols, to form a new covalent bond. In the presence of an acid catalyst, this compound can also form an ester, which is a type of organic compound.
Biochemical and Physiological Effects
This compound is an organic compound and is not known to have any significant biochemical or physiological effects. However, it is important to note that this compound is a chlorinated compound and can be toxic if ingested or inhaled in large quantities. It is also important to note that this compound can be irritating to the skin and eyes, and should be handled with care.

Advantages and Limitations for Lab Experiments

4-(Dichloromethoxy)benzoyl chloride has several advantages for use in laboratory experiments. It is relatively inexpensive, and is easily synthesized in a two-step process. It is also highly reactive and can be used to produce a variety of organic compounds. However, this compound is a chlorinated compound and can be toxic if not handled properly. It is also volatile, and should be handled with care.

Future Directions

The use of 4-(Dichloromethoxy)benzoyl chloride in organic synthesis is likely to continue to increase as new applications are discovered. It is possible that this compound could be used in the synthesis of new pharmaceuticals, agrochemicals, and dyes. It is also possible that this compound could be used in the synthesis of polymers, surfactants, and fluorescent probes. Additionally, it is possible that this compound could be used in the synthesis of new materials, such as nanomaterials and biodegradable plastics.

Synthesis Methods

4-(Dichloromethoxy)benzoyl chloride can be synthesized in a two-step process. The first step involves the reaction of 4-chlorobenzoic acid with chloroform in the presence of anhydrous potassium carbonate. This reaction produces 4-(dichloromethoxy)benzoic acid, which is then reacted with thionyl chloride to form this compound. The second step involves the reaction of this compound with a nucleophile such as an amine or an alcohol, to produce the desired product.

Scientific Research Applications

4-(Dichloromethoxy)benzoyl chloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as amides, esters, and ketones. It has also been used as a catalyst in the synthesis of polymers and as a reactant in the synthesis of pharmaceuticals and agrochemicals. This compound has also been used in the synthesis of dyes, in the preparation of surfactants, and in the production of fluorescent probes.